Cas no 477504-67-9 (ethyl 2-(3,5-dichlorobenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate)

• Product Name: ethyl 2-(3,5-dichlorobenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate
• CAS No: 477504-67-9
• MF: C₁₉H₁₉Cl₂NO₃S
• MW: 412.330062150955
• CID: 5880332
• PubChem ID: 5080074
• Update Time: 2025-05-19

ethyl 2-(3,5-dichlorobenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-[(3,5-dichlorobenzoyl)amino]-5,6,7,8-tetrahydro-, ethyl ester
• SR-01000445537-1
• AKOS024600678
• SR-01000445537
• F0817-0351
• ethyl 2-[(3,5-dichlorobenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• 477504-67-9
• ethyl 2-(3,5-dichlorobenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate
• Oprea1_507078
• ethyl 2-(3,5-dichlorobenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• Inchi： 1S/C19H19Cl2NO3S/c1-2-25-19(24)16-14-6-4-3-5-7-15(14)26-18(16)22-17(23)11-8-12(20)10-13(21)9-11/h8-10H,2-7H2,1H3,(H,22,23)
• InChI Key： GWZJPQVQUBCECT-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(OCC)=O)=C(NC(=O)C1=CC(Cl)=CC(Cl)=C1)S2

Computed Properties

• Exact Mass: 411.0462700g/mol
• Monoisotopic Mass: 411.0462700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 510.8±50.0 °C(Predicted)
• pka: 11.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on ethyl 2-(3,5-dichlorobenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate

Comprehensive Guide to Ethyl 2-(3,5-Dichlorobenzamido)-4H,5H,6H,7H,8H-Cyclohepta[b]thiophene-3-Carboxylate (CAS No. 477504-67-9)

Ethyl 2-(3,5-dichlorobenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate (CAS No. 477504-67-9) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique cyclohepta[b]thiophene core, which is modified with a 3,5-dichlorobenzamido group and an ethyl carboxylate moiety. Its structural complexity makes it a valuable candidate for drug discovery and material science applications.

The ethyl 2-(3,5-dichlorobenzamido)thiophene derivative has garnered attention due to its potential bioactivity, particularly in modulating enzyme interactions or serving as a precursor for more complex molecules. Researchers are exploring its role in developing novel therapeutic agents, especially in targeting inflammatory pathways or microbial resistance. Its cyclohepta[b]thiophene scaffold is also of interest in materials science for designing organic semiconductors or light-emitting diodes (OLEDs).

In recent years, the demand for heterocyclic compounds like ethyl 2-(3,5-dichlorobenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate has surged, driven by advancements in precision medicine and green chemistry. Scientists are investigating its synthetic pathways to improve yield and sustainability, aligning with global trends toward eco-friendly chemical production. Questions such as "How to synthesize ethyl 2-(3,5-dichlorobenzamido)thiophene derivatives?" or "What are the applications of cyclohepta[b]thiophene in drug design?" are frequently searched in academic and industrial circles.

The compound’s physicochemical properties, including solubility, stability, and reactivity, are critical for its practical use. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize its purity and structure. Additionally, computational modeling studies predict its interaction with biological targets, aiding in rational drug design.

Market-wise, CAS 477504-67-9 is niche but growing, with suppliers catering to research institutions and pharmaceutical developers. Its pricing and availability often depend on scalability and regulatory compliance. As the industry shifts toward personalized medicine, derivatives of this compound may play a pivotal role in next-generation therapies.

In summary, ethyl 2-(3,5-dichlorobenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate represents a fusion of innovation and utility in modern chemistry. Its multifaceted applications—from drug development to advanced materials—highlight its importance in addressing contemporary scientific challenges.